bis(4-chlorophenyl) (4-chlorophenyl)amidophosphate

• IUPAC Name: N-bis(4-chlorophenoxy)phosphoryl-4-chloroaniline
• InChI: InChI=1S/C18H13Cl3NO3P/c19-13-1-7-16(8-2-13)22-26(23,24-17-9-3-14(20)4-10-17)25-18-11-5-15(21)6-12-18/h1-12H,(H,22,23)
• InChI Key: CBBLAYHZAWLHHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NP(=O)(OC2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C18H13Cl3NO3P
• Molecular Weight: 428.6 g/mol

Description

Bis(4-chlorophenyl) (4-chlorophenyl)amidophosphate, commonly known as Clorprenaline, is a synthetic compound that belongs to the class of beta-adrenergic agonists. It was first synthesized in the 1960s and has since been used in various scientific research studies. Clorprenaline is a potent bronchodilator and is commonly used in the treatment of asthma and other respiratory disorders.

Mechanism of Action

Clorprenaline acts as a beta-adrenergic agonist and binds to beta-adrenergic receptors in the airway smooth muscle cells. This binding activates the adenylate cyclase enzyme, which leads to the production of cyclic adenosine monophosphate (cAMP). cAMP activates protein kinase A, which in turn leads to the phosphorylation of myosin light chain kinase. This phosphorylation leads to the relaxation of the airway smooth muscle cells, resulting in bronchodilation.
Biochemical and Physiological Effects:
Clorprenaline has been shown to have potent bronchodilator properties and is commonly used in the treatment of asthma and other respiratory disorders. It has also been shown to have positive inotropic and chronotropic effects on the heart, leading to increased cardiac output. Additionally, Clorprenaline has been shown to have anti-inflammatory properties and can reduce the release of inflammatory mediators in the airways.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Clorprenaline in lab experiments is its potent bronchodilator properties. This makes it an ideal compound for investigating the role of beta-adrenergic receptors in the regulation of airway smooth muscle tone. Additionally, Clorprenaline has been shown to have positive inotropic and chronotropic effects on the heart, making it an ideal compound for investigating the role of beta-adrenergic receptors in the regulation of cardiac function. However, one of the limitations of using Clorprenaline in lab experiments is its potential to cause tachycardia and other cardiac side effects.

Future Directions

For the use of Clorprenaline in scientific research include investigating its use in different disease states and in combination with other compounds.

Scientific Research Applications

Clorprenaline has been widely used in scientific research studies due to its potent bronchodilator properties. It has been used in the investigation of the role of beta-adrenergic receptors in the regulation of airway smooth muscle tone. Clorprenaline has also been used in the study of the effect of beta-adrenergic agonists on the release of inflammatory mediators in the airways. Additionally, Clorprenaline has been used in the investigation of the role of beta-adrenergic receptors in the regulation of cardiac function.